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Abstract
Dilithium azelate (Li₂C₉H₁₄O₄), the dilithium salt of nonanedioic acid (azelaic acid), is a

specialty chemical primarily recognized for its role as a complexing agent in the formulation of

high-performance lithium complex greases. This technical guide provides a comprehensive

overview of the available scientific and technical information regarding dilithium azelate,

including its chemical and physical properties, a generalized synthesis protocol, and its

historical context within the lubricant industry. While a seminal discovery publication for this

compound is not prominent in the scientific literature, its history is intrinsically linked to the

advancement of lubrication technology. This document consolidates the available data for

researchers and professionals in materials science and chemical synthesis.

Introduction
Dilithium azelate, identified by its CAS number 38900-29-7, is an organic salt formed from the

neutralization of azelaic acid with two equivalents of a lithium base.[1][2] Its primary and most

well-documented application is as a co-thickener or complexing agent in the manufacture of

lithium complex greases. In this capacity, it significantly enhances the thermal and mechanical

stability of the grease, leading to a higher dropping point and improved performance in

demanding applications.[3] This guide aims to collate the dispersed technical data on dilithium
azelate, offering a centralized resource for scientific and industrial researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-interest
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Azelaic-acid_-dilithium-salt
https://www.drugfuture.com/gsrs/substance/6dxs476mw7
https://wap.guidechem.com/dictionary/en/38900-29-7.html
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
The physicochemical properties of dilithium azelate have been reported in various chemical

databases. However, some inconsistencies in the reported values exist, which may be

attributable to different experimental conditions or purities of the samples. The available data is

summarized in Table 1.

Table 1: Physicochemical Properties of Dilithium Azelate

Property Value Source(s)

Chemical Formula C₉H₁₄Li₂O₄ [3]

Molecular Weight 200.09 g/mol [4]

CAS Number 38900-29-7 [1]

Appearance White solid [3]

Melting Point 160.5 °C [3][5]

Boiling Point 370.5 °C at 760 mmHg [3][5]

Density 1.131 g/cm³ [3][5]

Flash Point 192.1 °C [3][5]

Synonyms
Dilithium nonanedioate,

Azelaic acid dilithium salt
[1][4][6]

History and Discovery
A definitive scientific publication detailing the initial discovery and characterization of pure

dilithium azelate is not readily available in the public domain. Its emergence is closely tied to

the development of lithium complex greases in the mid-20th century. The use of dicarboxylic

acids as complexing agents to improve the properties of simple lithium soap greases was a

significant advancement in lubrication technology.

Patents from the 1970s, such as U.S. Patent 3,929,651, describe grease formulations

containing a dilithium salt of a C₄-C₁₂ dicarboxylic acid, with dilithium azelate being a specific

example. This suggests that the synthesis and application of dilithium azelate were likely
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driven by industrial research and development in the field of lubricants rather than fundamental

academic research. The history of dilithium azelate is therefore a history of its application and

its role in enhancing the performance of lithium-based greases.

Synthesis of Dilithium Azelate
While detailed, peer-reviewed experimental protocols for the synthesis of pure dilithium
azelate are scarce, a generalized method can be inferred from patents describing the

manufacture of lithium complex greases. The fundamental reaction involves the neutralization

of azelaic acid with a suitable lithium base in a 1:2 molar ratio.

Generalized Experimental Protocol
Materials:

Azelaic acid (C₉H₁₆O₄)

Lithium hydroxide monohydrate (LiOH·H₂O)

Deionized water

Ethanol (or another suitable solvent)

Procedure:

Dissolution: Dissolve a known quantity of azelaic acid in a minimal amount of a suitable

solvent, such as ethanol, with gentle heating and stirring.

Base Preparation: In a separate vessel, prepare a stoichiometric solution of lithium hydroxide

monohydrate in deionized water. Two molar equivalents of lithium hydroxide are required for

each mole of azelaic acid.

Neutralization: Slowly add the lithium hydroxide solution to the azelaic acid solution with

continuous stirring. The reaction is exothermic, and the rate of addition should be controlled

to manage the temperature.

Precipitation and Isolation: As the reaction proceeds, dilithium azelate will precipitate from

the solution. The reaction mixture can be cooled to enhance precipitation. The solid product
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is then isolated by filtration.

Washing and Drying: The collected solid is washed with a small amount of cold deionized

water or ethanol to remove any unreacted starting materials or impurities. The purified

dilithium azelate is then dried under vacuum to a constant weight.

Experimental Workflow
The following diagram illustrates the general workflow for the laboratory synthesis of dilithium
azelate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Workup

Dissolve Azelaic Acid
in Solvent

Slowly Add LiOH Solution
to Azelaic Acid Solution

(Neutralization)

Prepare Aqueous
Lithium Hydroxide Solution

Cool to Promote
Precipitation

Isolate Solid by
Filtration

Wash with
Cold Solvent

Dry under Vacuum

Dilithium Azelate
(Final Product)

Click to download full resolution via product page

Generalized laboratory synthesis workflow for dilithium azelate.

Spectroscopic and Thermal Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-body-img
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive search of scientific databases did not yield publicly available spectroscopic

data (e.g., Infrared, NMR) or detailed thermal analysis data (e.g., TGA, DSC) specifically for

pure dilithium azelate. Such data would be invaluable for the unambiguous identification and

characterization of the compound. Researchers are encouraged to perform these analyses to

contribute to the public body of knowledge on this material.

Applications and Significance
The primary application of dilithium azelate is as a key component in the formulation of lithium

complex greases. Its incorporation leads to a more robust and thermally stable grease

structure.

Role in Lithium Complex Greases
Lithium complex greases are formed by the co-crystallization of a simple lithium soap (e.g.,

lithium 12-hydroxystearate) and a lithium salt of a complexing agent, such as dilithium
azelate. This complex thickener system exhibits a significantly higher dropping point than

simple lithium greases, extending the operational temperature range of the lubricant.

The following diagram illustrates the relationship between the reactants and their role in the

formation of a lithium complex grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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